Cas no 1599-47-9 (1,1-dimethoxyhexane)

• Product Name: 1,1-dimethoxyhexane
• CAS No: 1599-47-9
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• MDL: MFCD00036508
• CID: 83821
• PubChem ID: 24878758
• Update Time: 2025-10-30

1,1-dimethoxyhexane Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethoxyhexane
• Hexanal dimethyl acetal
• n-Hexanal dimethylacetal

• MDL： MFCD00036508
• Inchi： 1S/C8H18O2/c1-4-5-6-7-8(9-2)10-3/h8H,4-7H2,1-3H3
• InChI Key： ZQUJUCJLDXTKKW-UHFFFAOYSA-N
• SMILES： CCCCCC(OC)OC

Computed Properties

• Exact Mass: 146.13100
• Monoisotopic Mass: 146.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 60.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Liquid
• Density: 0.847 g/mL at 25 °C(lit.)
• Melting Point: 259 ºC
• Boiling Point: 163-164 °C(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.405(lit.)
• PSA: 18.46000
• LogP: 2.18560
• Solubility: Not determined

1,1-dimethoxyhexane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,1-dimethoxyhexane

Comprehensive Guide to 1,1-Dimethoxyhexane (CAS No. 1599-47-9): Properties, Applications, and Industry Insights

1,1-Dimethoxyhexane (CAS No. 1599-47-9) is a versatile organic compound widely utilized in industrial and research applications. This dimethyl acetal derivative is characterized by its unique molecular structure, combining a hexane backbone with two methoxy groups. As a flavor and fragrance intermediate, it plays a critical role in synthesizing complex aroma compounds, aligning with the growing demand for sustainable and natural-inspired ingredients in cosmetics and food industries.

The compound’s chemical stability and low toxicity profile make it a preferred choice for laboratories and manufacturers. Recent trends in green chemistry have spurred interest in 1,1-dimethoxyhexane as a solvent alternative, particularly in pharmaceutical formulations where residual solvent limits are strictly regulated. Its high boiling point (approximately 160°C) and hydrophobic nature further enhance its utility in specialized coatings and adhesives, addressing the need for eco-friendly industrial solutions.

In analytical chemistry, CAS 1599-47-9 is often employed as a reference standard for gas chromatography (GC) due to its well-defined retention behavior. Researchers also explore its potential in catalysis and polymer science, where its ability to act as a protecting group for carbonyl compounds is highly valued. The rise of bio-based chemicals has further amplified studies into deriving similar structures from renewable feedstocks, positioning 1,1-dimethoxyhexane as a model compound for innovation.

From a commercial perspective, the global market for specialty ethers like 1,1-dimethoxyhexane is expanding, driven by demand in high-performance materials and electronic chemicals. Regulatory compliance, such as REACH and FDA approvals, ensures its safe use in consumer products. FAQs often focus on its shelf life, storage conditions (recommended inert atmospheres), and compatibility with other reagents—topics frequently searched in academic and industrial forums.

Emerging applications include its role in battery electrolytes for energy storage systems, a hotspot aligned with the renewable energy transition. As industries prioritize carbon-neutral processes, the synthesis of 1599-47-9 via catalytic hydrogenation of bio-alcohols is gaining traction. This aligns with broader searches for "sustainable chemical synthesis" and "green solvents," reflecting the compound’s relevance in contemporary research.

In summary, 1,1-dimethoxyhexane (CAS No. 1599-47-9) exemplifies the intersection of tradition and innovation in organic chemistry. Its adaptability across flavor science, materials engineering, and environmental chemistry ensures continued interest, while its compliance with modern safety standards makes it a reliable choice for diverse applications. For researchers and manufacturers, understanding its structure-property relationships and scalable production methods remains key to unlocking future potential.